Cas no 62153-85-9 (Methanol, fluoro-, 4-nitrobenzoate)

• Product Name: Methanol, fluoro-, 4-nitrobenzoate
• CAS No: 62153-85-9
• MF: C₈H₈FNO₅
• MW: 217.151226043701
• CID: 456135
• PubChem ID: 71389321
• Update Time: 2025-04-19

Methanol, fluoro-, 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methanol, fluoro-, 4-nitrobenzoate
• fluoromethanol,4-nitrobenzoic acid
• DTXSID10811341
• 4-Nitrobenzoic acid--fluoromethanol (1/1)
• 62153-85-9

• Inchi： 1S/C7H5NO4.CH3FO/c9-7(10)5-1-3-6(4-2-5)8(11)12;2-1-3/h1-4H,(H,9,10);3H,1H2
• InChI Key： OTOFSURHPIGTJF-UHFFFAOYSA-N
• SMILES： FCO.OC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 217.03864
• Monoisotopic Mass: 217.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67